REVEROMYCIN A
REVEROMYCIN A
Reveromycin A, the dominant analogue of a complex of spiroketals isolated from a Streptomyces sp., is an inhibitor of the mitogenic activity of EGF. Reveromycin A displays antiproliferative behaviour against human cell lines KB and K562, as well as potent antifungal activity. More recently it has been shown to induce apoptosis in osteoclasts thus inhibiting bone resorption.
Brand Name:
Vulcanchem
CAS No.:
134615-37-5
VCID:
VC0146171
InChI:
InChI=1S/C36H52O11/c1-6-7-19-35(47-34(44)17-16-32(40)41)21-22-36(46-30(35)14-10-25(3)23-33(42)43)20-18-27(5)29(45-36)13-9-24(2)8-12-28(37)26(4)11-15-31(38)39/h8-12,14-15,23,26-30,37H,6-7,13,16-22H2,1-5H3,(H,38,39)(H,40,41)(H,42,43)/b12-8+,14-10+,15-11+,24-9+,25-23+/t26-,27-,28-,29+,30-,35+,36-/m0/s1
SMILES:
CCCCC1(CCC2(CCC(C(O2)CC=C(C)C=CC(C(C)C=CC(=O)O)O)C)OC1C=CC(=CC(=O)O)C)OC(=O)CCC(=O)O
Molecular Formula:
C36H52O11
Molecular Weight:
660.8 g/mol
REVEROMYCIN A
CAS No.: 134615-37-5
Main Products
VCID: VC0146171
Molecular Formula: C36H52O11
Molecular Weight: 660.8 g/mol
| CAS No. | 134615-37-5 |
|---|---|
| Product Name | REVEROMYCIN A |
| Molecular Formula | C36H52O11 |
| Molecular Weight | 660.8 g/mol |
| IUPAC Name | (2E,4S,5S,6E,8E)-10-[(2S,3R,6S,8R,9S)-3-butyl-2-[(1E,3E)-4-carboxy-3-methylbuta-1,3-dienyl]-3-(3-carboxypropanoyloxy)-9-methyl-1,7-dioxaspiro[5.5]undecan-8-yl]-5-hydroxy-4,8-dimethyldeca-2,6,8-trienoic acid |
| Standard InChI | InChI=1S/C36H52O11/c1-6-7-19-35(47-34(44)17-16-32(40)41)21-22-36(46-30(35)14-10-25(3)23-33(42)43)20-18-27(5)29(45-36)13-9-24(2)8-12-28(37)26(4)11-15-31(38)39/h8-12,14-15,23,26-30,37H,6-7,13,16-22H2,1-5H3,(H,38,39)(H,40,41)(H,42,43)/b12-8+,14-10+,15-11+,24-9+,25-23+/t26-,27-,28-,29+,30-,35+,36-/m0/s1 |
| Standard InChIKey | ZESGNAJSBDILTB-OXVOKJAASA-N |
| Isomeric SMILES | CCCC[C@]1(CC[C@]2(CC[C@@H]([C@H](O2)C/C=C(\C)/C=C/[C@@H]([C@@H](C)/C=C/C(=O)O)O)C)O[C@H]1/C=C/C(=C/C(=O)O)/C)OC(=O)CCC(=O)O |
| SMILES | CCCCC1(CCC2(CCC(C(O2)CC=C(C)C=CC(C(C)C=CC(=O)O)O)C)OC1C=CC(=CC(=O)O)C)OC(=O)CCC(=O)O |
| Canonical SMILES | CCCCC1(CCC2(CCC(C(O2)CC=C(C)C=CC(C(C)C=CC(=O)O)O)C)OC1C=CC(=CC(=O)O)C)OC(=O)CCC(=O)O |
| Appearance | Tan Lyophilisate |
| Description | Reveromycin A, the dominant analogue of a complex of spiroketals isolated from a Streptomyces sp., is an inhibitor of the mitogenic activity of EGF. Reveromycin A displays antiproliferative behaviour against human cell lines KB and K562, as well as potent antifungal activity. More recently it has been shown to induce apoptosis in osteoclasts thus inhibiting bone resorption. |
| Synonyms | REVEROMYCIN A |
| Reference | Reveromycin A, an agent for osteoporosis, inhibits bone resorption by inducing apoptosis specifically in osteoclasts. Woo J.T. et al. Proc Natl Acad Sci USA. 2006, 103, 4729.Reveromycin A inhibits osteolytic bone metastasis of small-cell lung cancer cells, SBC-5, through an antiosteoclastic activity. Muguruma H. et al. Clin Cancer Res. 2005, 11, 8822.Identification of Saccharomyces cerevisiae isoleucyl-tRNA synthetase as a target of the G1-specific inhibitor Reveromycin A. Miyamoto Y., et al. , J. Biol. Chem., 2002, 277, 28810. Reveromycins, new inhibitors of eukaryotic cell growth. II. Biological activities. Takahashi H., et al. , J. Antibiot., 1992, 45, 1414. |
| PubChem Compound | 9939559 |
| Last Modified | Nov 11 2021 |
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